Cas no 1251010-50-0 (2lambda4-thia-6-azaspiro3.3heptan-2-one)
1251010-50-0 structure
Product Name:2lambda4-thia-6-azaspiro3.3heptan-2-one
CAS No:1251010-50-0
MF:C5H9NOS
MW:131.196059942245
CID:5995361
PubChem ID:55279072
Update Time:2024-01-16
2lambda4-thia-6-azaspiro3.3heptan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2lambda4-thia-6-azaspiro3.3heptan-2-one
- 2-Thia-6-azaspiro[3.3]heptane, 2-oxide
- AKOS006332736
- EN300-1600672
- SCHEMBL16546711
- 1251010-50-0
- 2lambda4-thia-6-azaspiro[3.3]heptan-2-one
- 2-Thia-6-azaspiro[3.3]heptane 2-oxide
-
- Inchi: 1S/C5H9NOS/c7-8-3-5(4-8)1-6-2-5/h6H,1-4H2
- InChI Key: YSYFHRIMYHBTIO-UHFFFAOYSA-N
- SMILES: C1C2(CNC2)CS1=O
Computed Properties
- Exact Mass: 131.04048508g/mol
- Monoisotopic Mass: 131.04048508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 48.3Ų
Experimental Properties
- Density: 1.41±0.1 g/cm3(Predicted)
- Boiling Point: 361.1±42.0 °C(Predicted)
- pka: 8.46±0.20(Predicted)
2lambda4-thia-6-azaspiro3.3heptan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1600672-0.05g |
2lambda4-thia-6-azaspiro[3.3]heptan-2-one |
1251010-50-0 | 0.05g |
$1152.0 | 2023-06-04 | ||
| Enamine | EN300-1600672-0.1g |
2lambda4-thia-6-azaspiro[3.3]heptan-2-one |
1251010-50-0 | 0.1g |
$1207.0 | 2023-06-04 | ||
| Enamine | EN300-1600672-0.25g |
2lambda4-thia-6-azaspiro[3.3]heptan-2-one |
1251010-50-0 | 0.25g |
$1262.0 | 2023-06-04 | ||
| Enamine | EN300-1600672-0.5g |
2lambda4-thia-6-azaspiro[3.3]heptan-2-one |
1251010-50-0 | 0.5g |
$1316.0 | 2023-06-04 | ||
| Enamine | EN300-1600672-1.0g |
2lambda4-thia-6-azaspiro[3.3]heptan-2-one |
1251010-50-0 | 1g |
$1371.0 | 2023-06-04 | ||
| Enamine | EN300-1600672-2.5g |
2lambda4-thia-6-azaspiro[3.3]heptan-2-one |
1251010-50-0 | 2.5g |
$2688.0 | 2023-06-04 | ||
| Enamine | EN300-1600672-5.0g |
2lambda4-thia-6-azaspiro[3.3]heptan-2-one |
1251010-50-0 | 5g |
$3977.0 | 2023-06-04 | ||
| Enamine | EN300-1600672-10.0g |
2lambda4-thia-6-azaspiro[3.3]heptan-2-one |
1251010-50-0 | 10g |
$5897.0 | 2023-06-04 | ||
| Enamine | EN300-1600672-50mg |
2lambda4-thia-6-azaspiro[3.3]heptan-2-one |
1251010-50-0 | 50mg |
$1152.0 | 2023-09-23 | ||
| Enamine | EN300-1600672-100mg |
2lambda4-thia-6-azaspiro[3.3]heptan-2-one |
1251010-50-0 | 100mg |
$1207.0 | 2023-09-23 |
2lambda4-thia-6-azaspiro3.3heptan-2-one Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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